Cas no 5326-53-4 ((E)-dibiphenyl-4-yldiazene)

• Product name: (E)-dibiphenyl-4-yldiazene
• CAS No: 5326-53-4
• MF: C₂₄H₁₈N₂
• MW: 334.41312
• CID: 938233
• PubChem ID: 94720

(E)-dibiphenyl-4-yldiazene Chemical and Physical Properties

Names and Identifiers

• (E)-dibiphenyl-4-yldiazene
• 4,4''-Azobiphenyl
• [4.4'']Azobiphenyl
• 1,2-di([1,1'-biphenyl]-4-yl)diazene
• 4,4'-azobiphenyl
• 4,4''-Azobis(1,1'-biphenyl)
• 4,4''-Azobisbiphenyl
• 4.4'-Diphenyl-azobenzol
• azobiphenyl
• Bis-biphenyl-4-yl-diazen
• bis-biphenyl-4-yl-diazene
• Diazene, bis((1,1'-biphenyl)-4-yl)-
• AI3-08893
• SCHEMBL22171083
• bis(4-phenylphenyl)diazene
• NSC-310
• Diazene, bis([1,1'-biphenyl]-4-yl)-
• NSC310
• diphenyl azobenzol
• NSC 310
• 5326-53-4

• Inchi： InChI=1S/C24H18N2/c1-3-7-19(8-4-1)21-11-15-23(16-12-21)25-26-24-17-13-22(14-18-24)20-9-5-2-6-10-20/h1-18H
• InChI Key： KXXMEJSOPZIZAD-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC=C(C=C2)N=NC3=CC=C(C=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 334.14714
• Monoisotopic Mass: 334.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 24.72
• LogP: 7.43600